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Compound of Interest

Compound Name:
2-Chloro-N-methoxy-N-

methylacetamide

Cat. No.: B1631021 Get Quote

A Technical Guide to 2-Chloro-N-methoxy-N-
methylacetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-chloro-N-methoxy-N-
methylacetamide, a versatile reagent in synthetic chemistry. It details its chemical structure,

nomenclature, physical properties, and key experimental protocols, with a focus on its

application in the synthesis of bioactive molecules.

Chemical Identity and Nomenclature
2-Chloro-N-methoxy-N-methylacetamide is a Weinreb amide derivative used as an

intermediate in various organic syntheses.[1] Its systematic and common names are crucial for

unambiguous identification in research and development.

IUPAC Name: The officially recognized name for this compound is 2-chloro-N-methoxy-N-
methylacetamide.[2]

CAS Registry Number: 67442-07-3[1][2][3]

Synonyms: The compound is also known by several other names, including N-methoxy-N-

methylchloroacetamide, N-Methyl-N-methoxy-2-chloroacetamide, and Methyl 2-Chloro-N-
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methylacetohydroxamate.[2][4]

The IUPAC name systematically describes the molecule's structure, which is composed of a

central acetamide core with specific substitutions.
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Reactants

Reaction Process

Workup & Purification

N,O-Dimethylhydroxylamine HCl

1. Dissolve & Cool to 0°C

Chloroacetyl Chloride

3. Add Chloroacetyl Chloride (dropwise)

Base (e.g., TEA)

2. Add Base

Solvent (e.g., DCM)

4. Stir to Completion

5. Quench Reaction

6. Extract & Wash

7. Dry & Concentrate

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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